Cas no 935845-20-8 (tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate)

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate structure

935845-20-8 structure

Product Name:tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate

CAS No:935845-20-8

MF:C₉H₁₆ClNO₄S

MW:269.7456407547

MDL:MFCD09909937

CID:1032087

PubChem ID:59560777

Update Time:2024-10-26

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate
- tert-butyl 3-chlorosulfonylpyrrolidine-1-carboxylate
- 3-CHLOROSULFONYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 1,1-Dimethylethyl 3-(chlorosulfonyl)-1-pyrrolidinecarboxylate (ACI)
- DB-366371
- AC-30721
- NTBNFZSSXSSJBA-UHFFFAOYSA-N
- O12118
- AB55042
- AS-77069
- tert-butyl3-(chlorosulfonyl)pyrrolidine-1-carboxylate
- SCHEMBL55991
- 1-Boc-3-(chlorosulfonyl)pyrrolidine
- 1-BOC-PYRROLIDINE-3-SULFONYL CHLORIDE
- MFCD09909937
- EN300-278441
- 935845-20-8
- DTXSID00732394
- MDL： MFCD09909937
- Inchi： 1S/C9H16ClNO4S/c1-9(2,3)15-8(12)11-5-4-7(6-11)16(10,13)14/h7H,4-6H2,1-3H3
- InChI Key： NTBNFZSSXSSJBA-UHFFFAOYSA-N
- SMILES： O=C(N1CC(S(Cl)(=O)=O)CC1)OC(C)(C)C

Computed Properties

Exact Mass: 269.0488569g/mol
Monoisotopic Mass: 269.0488569g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 72.1Å²

Experimental Properties

Density: 1.34

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109000213-250mg	tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate	935845-20-8	95%	250mg	$680.00	2023-08-31
Alichem	A109000213-500mg	tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate	935845-20-8	95%	500mg	$980.00	2023-08-31
Alichem	A109000213-1g	tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate	935845-20-8	95%	1g	$1685.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NJ752-50mg	tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate	935845-20-8	97%	50mg	380.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NJ752-200mg	tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate	935845-20-8	97%	200mg	952.0CNY	2021-07-15
TRC	T206505-2.5mg	TERT-BUTYL 3-(CHLOROSULFONYL)PYRROLIDINE-1-CARBOXYLATE	935845-20-8		2.5mg	$ 50.00	2022-06-03
TRC	T206505-5mg	TERT-BUTYL 3-(CHLOROSULFONYL)PYRROLIDINE-1-CARBOXYLATE	935845-20-8		5mg	$ 70.00	2022-06-03
TRC	T206505-25mg	TERT-BUTYL 3-(CHLOROSULFONYL)PYRROLIDINE-1-CARBOXYLATE	935845-20-8		25mg	$ 275.00	2022-06-03
Chemenu	CM197737-1g	tert-butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate	935845-20-8	95%	1g	$535	2021-08-05
Chemenu	CM197737-5g	tert-butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate	935845-20-8	95%	5g	$1468	2021-08-05

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Production Method

Production Method 1

935845-19-5

935845-20-8

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Tetrahydrofuran ; 1 h, -10 °C

Reference

: Preparation of sulfonylhydrazine compounds as lysine acetyl transferase inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

935845-19-5

935845-20-8

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Ethanol ; rt → -10 °C; -10 °C; 1 h, < 10 °C
1.2 Reagents: Sodium chloride Solvents: Toluene , Water ; 10 min, 25 °C

Reference

: Preparation of sulfonamide derivatives as modulators of ion channels

, World Intellectual Property Organization, , ,

Production Method 3

371240-67-4

935845-20-8

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Dichloromethane ; 1 h, -10 - 0 °C

Reference

: Preparation of tert-butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate

, China, , ,

Production Method 4

371240-67-4

935845-20-8

Reaction Conditions

1.1 Reagents: Chlorosuccinimide Solvents: Acetic acid , Water ; 16 h, rt

Reference

: Compound as UBR box domain ligand

, World Intellectual Property Organization, , ,

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Raw materials

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Preparation Products

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate (935845-20-8)

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